1-(2,5-dimethylphenyl)-4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazine

• IUPAC Name: 5-[4-(2,5-dimethylphenyl)piperazin-1-yl]-3-(methoxymethyl)-1,2,4-thiadiazole
• InChI: InChI=1S/C16H22N4OS/c1-12-4-5-13(2)14(10-12)19-6-8-20(9-7-19)16-17-15(11-21-3)18-22-16/h4-5,10H,6-9,11H2,1-3H3
• InChI Key: PDXVZOIKVUHSEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)C3=NC(=NS3)COC
• Molecular Formula: C16H22N4OS
• Molecular Weight: 318.4 g/mol
• CAS No.: 2640845-45-8

Description

The compound “1-(2,5-dimethylphenyl)-4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazine” is an organic compound. It contains a piperazine ring, which is a common feature in many pharmaceuticals and other active compounds. The molecule also contains a thiadiazole ring, which is a type of heterocycle.

Synthesis Analysis

Without specific literature or patents, it’s difficult to provide a detailed synthesis route for this compound. Generally, piperazine derivatives can be synthesized through reactions involving amines. The thiadiazole ring could potentially be formed through reactions involving thioamides or other sulfur-containing compounds.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a piperazine ring, a thiadiazole ring, and a phenyl ring with two methyl substituents.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Some general properties can be predicted, such as its molecular weight, which is 190.28.

Mechanism of Action

The mechanism of action would depend on the intended use of this compound. Many piperazine derivatives have biological activity, but without specific studies, it’s impossible to predict the exact mechanism of action.

Safety and Hazards

Without specific toxicity data, it’s hard to predict the exact safety and hazards associated with this compound. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

The future directions for research on this compound would depend on its intended use. It could potentially be investigated for pharmaceutical applications, given the presence of the piperazine and thiadiazole rings.